Cas no 103439-98-1 (Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-)

• Product Name: Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-
• CAS No: 103439-98-1
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 1137037
• PubChem ID: 366584
• Update Time: 2025-04-20

Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(4-aminophenyl)sulfonyl]methyl]-3-nitro-
• NSC635210
• 4-[[(4-Aminophenyl)sulfonyl]methyl]-3-nitrobenzoic acid
• 4-[(4-Aminobenzene-1-sulfonyl)methyl]-3-nitrobenzoic acid
• 4-(((4-Aminophenyl)sulfonyl)methyl)-3-nitrobenzoic acid
• 4-[(4-aminophenyl)sulfonylmethyl]-3-nitro-benzoic acid
• Benzoic acid, 4-(((4-aminophenyl)sulfonyl)methyl)-3-nitro-
• DTXSID80908419
• NSC-635210
• 4-(((4-Aminophenyl)sulfonyl)methyl)-3-(hydroxy(oxido)amino)benzoic acid
• 103439-98-1

• Inchi： 1S/C14H12N2O6S/c15-11-3-5-12(6-4-11)23(21,22)8-10-2-1-9(14(17)18)7-13(10)16(19)20/h1-7H,8,15H2,(H,17,18)
• InChI Key： LRQVYLGFGGKPQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(CC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 336.04160728g/mol
• Monoisotopic Mass: 336.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 152Ų